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Compound of Interest

2-(3,4-Dichlorophenyl)-2-
Compound Name:
Phenylethylamine Hydrochloride

CAS No.: 1021871-57-7

Cat. No.: B1341873

Get Quote

\ J

Focus: Stoichiometry, Molecular Weight Verification, and Analytical Profiling

Executive Summary

2-(3,4-Dichlorophenyl)-2-Phenylethylamine Hydrochloride is a specialized ngcontent-ng-
€c2307461527="" _nghost-ng-c2764567632="" class="inline ng-star-inserted">

-disubstituted phenethylamine scaffold. Structurally, it represents an acyclic analog of the
antidepressant Sertraline, lacking the tetralin ring closure but retaining the critical diphenyl
pharmacophore required for monoamine transporter affinity.

For researchers and formulation scientists, the precise Molecular Weight (302.63 g/mol ) is not
merely a physical constant but the basis for accurate stoichiometric dosing and molarity
calculations in high-throughput screening (HTS) and structure-activity relationship (SAR)
studies.

Key Physicochemical Data
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Property Value Notes

2-(3,4-Dichlorophenyl)-2-

Systematic Name phenylethan-1-amine IUPAC convention
hydrochloride

CAS Number 1021871-57-7 Unique Ildentifier

Molecular Formula Salt Form

Molecular Weight 302.63 g/mol Average Mass (Salt)

Free Base MW 266.17 g/mol For pharmacokinetic correction

Exact Mass 301.019 (Monoisotopic) Critical for HRMS

Appearance White to off-white solid Crystalline

Molecular Weight & Stoichiometry

Understanding the mass balance between the cationic pharmacophore and the counterion is
critical for assay preparation.

Component Breakdown

The commercial preparation is supplied as the monohydrochloride salt. When preparing stock
solutions (e.g., 10 mM in DMSO), the full salt weight must be used, but the biological activity is
driven by the free base.

» Free Base Fraction (

):

o Implication: For every 1 mg of powder weighed, you deliver effectively 0.88 mg of the
active amine.

Isotopic Distribution (Mass Spectrometry)

In analytical validation (LC-MS), the molecular weight is not a single peak due to the natural
abundance of Chlorine isotopes (
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and

)

e Chlorine Signature: The molecule contains two chlorine atoms on the phenyl ring.
o Expected MS Pattern (ESI+, [M+H]+):

o m/z 266.05 (100%,

)

o m/z 268.05 (~64%,

)

o m/z 270.05 (~10%,

Technical Note: The HCI counterion usually dissociates in the LC-MS ion source. Do not look for

the 302.63 parent ion in positive mode ESI; look for the 266.05 cation cluster.

Analytical Validation Protocols

To ensure data integrity, the identity and purity of the compound must be verified before use in
biological assays. The following workflow ensures the material matches the theoretical
molecular weight.

Workflow Visualization

The following diagram outlines the decision logic for validating the compound's identity and
weight.
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Figure 1: Analytical quality control workflow for verifying molecular weight and salt
stoichiometry.

Protocol: High-Resolution Mass Spectrometry (HRMS)

Objective: Confirm the exact mass and isotopic pattern of the free base cation.
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Preparation: Dissolve 1 mg of 2-(3,4-Dichlorophenyl)-2-Phenylethylamine HCl in 1 mL
Methanol (HPLC grade). Dilute 1:100 with 0.1% Formic Acid in Water.

Instrumentation: Q-TOF or Orbitrap MS coupled with UHPLC.

Parameters:

o Source: ESI Positive.

o Scan Range: m/z 100-500.

Acceptance Criteria:
o Observed Monoisotopic Mass: 266.0498 £ 5 ppm.

o Isotope Pattern: Distinct "9:6:1" intensity ratio characteristic of a Cl2 system.

Protocol: Chloride Content Determination

Objective: Verify the "Hydrochloride" part of the Molecular Weight (302.63).[1] If the salt is
hygroscopic or essentially a hemi-hydrate, the effective MW changes.

o Method: Potentiometric Titration with Silver Nitrate (
).
e Procedure: Dissolve 50 mg of sample in 50 mL deionized water/acetone (1:1). Acidify with

. Titrate with 0.01 M

e Calculation:
o Theoretical %CI:

(ionic Cl only).

o Note: Total Chlorine (combustion) would be higher (
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), but titration only detects the ionic counterion.

Synthesis & Structural Context

To understand the "Why" behind the molecular weight, one must look at the synthesis. This
compound is typically synthesized via the reduction of a nitrile or amide precursor, or via
Grignard addition to an imine.

Structural Homology

The molecular weight of 302.63 places this compound in the "fragment-like" to "lead-like"
chemical space. It is structurally significant as an open-ring analog of Sertraline.
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Figure 2: Structural relationship between the target compound and the established drug
Sertraline.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

e 1. chemimpex.com [chemimpex.com]
e 2. CAS 1021871-57-7 | Sigma-Aldrich [sigmaaldrich.com]

e To cite this document: BenchChem. [Technical Monograph: 2-(3,4-Dichlorophenyl)-2-
Phenylethylamine Hydrochloride]. BenchChem, [2026]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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